Cas no 2168015-35-6 (2-(1-amino-2,2-dimethylpropyl)-4-bromo-6-chloro-3-fluorophenol)

• Product Name: 2-(1-amino-2,2-dimethylpropyl)-4-bromo-6-chloro-3-fluorophenol
• CAS No: 2168015-35-6
• MF: C₁₁H₁₄BrClFNO
• MW: 310.590364933014
• CID: 6378531
• PubChem ID: 165530569
• Update Time: 2025-11-05

2-(1-amino-2,2-dimethylpropyl)-4-bromo-6-chloro-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-2,2-dimethylpropyl)-4-bromo-6-chloro-3-fluorophenol
• EN300-1277463
• 2168015-35-6

• Inchi： 1S/C11H14BrClFNO/c1-11(2,3)10(15)7-8(14)5(12)4-6(13)9(7)16/h4,10,16H,15H2,1-3H3
• InChI Key： QRABKOYCPVNYGJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1F)C(C(C)(C)C)N)O)Cl

Computed Properties

• Exact Mass: 308.99313g/mol
• Monoisotopic Mass: 308.99313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-amino-2,2-dimethylpropyl)-4-bromo-6-chloro-3-fluorophenol

2-(1-amino-2,2-dimethylpropyl)-4-bromo-6-chloro-3-fluorophenol: A Comprehensive Overview

The compound 2-(1-amino-2,2-dimethylpropyl)-4-bromo-6-chloro-3-fluorophenol, identified by the CAS registry number 2168015-35-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a phenol ring substituted with multiple halogen atoms and an amino-containing side chain. The presence of these functional groups makes it a versatile molecule, capable of participating in a wide range of chemical reactions and interactions.

Recent studies have highlighted the importance of such multifunctional compounds in drug discovery and development. The combination of halogen atoms (bromine, chlorine, and fluorine) on the aromatic ring provides the molecule with unique electronic properties, which can influence its reactivity and bioavailability. Additionally, the amino group attached to the 1-amino-2,2-dimethylpropyl side chain introduces nucleophilic character, further enhancing its potential for participation in biochemical processes.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of more complex molecules. For instance, researchers have explored its role in the construction of heterocyclic compounds, which are essential components of many pharmaceutical agents. The ability to modify this compound through substitution or addition reactions opens up avenues for tailoring its properties to suit specific therapeutic needs.

In terms of pharmacological applications, this compound has shown potential as a lead molecule for developing novel drugs targeting various diseases. Its structure allows for interactions with biological systems at multiple levels, making it a valuable tool in drug design. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to key biological targets, further accelerating its development as a therapeutic agent.

The synthesis of 2-(1-amino-2,2-dimethylpropyl)-4-bromo-6-chloro-3-fluorophenol involves a series of carefully controlled reactions that ensure high purity and structural integrity. The process typically begins with the preparation of the aromatic ring followed by sequential substitution reactions to introduce the halogen atoms and the amino-containing side chain. Advanced purification techniques are employed to isolate the final product, ensuring its suitability for subsequent applications.

From an environmental perspective, understanding the fate and behavior of this compound is crucial for assessing its safety and sustainability. Studies have been conducted to evaluate its degradation pathways under various environmental conditions, providing insights into its potential impact on ecosystems. These findings are essential for guiding responsible use and disposal practices.

In conclusion, 2-(1-amino-2,2-dimethylpropyl)-4-bromo-6-chloro-3-fluorophenol represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique structure and functional groups make it a versatile tool with applications spanning drug discovery, material science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.